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Compound of Interest

Compound Name: 2-Hexanol butanoate

Cat. No.: B1615894

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of hexan-2-yl butanoate, also known
as 2-hexanol butanoate. It covers its chemical identity, physicochemical properties, and a
general synthesis protocol. This document is intended to serve as a valuable resource for
professionals in research and development.

Chemical Identity

The IUPAC (International Union of Pure and Applied Chemistry) name for the compound is
hexan-2-yl butanoate.[1][2] It is an ester formed from the reaction of 2-hexanol and butanoic
acid.[2]

A variety of synonyms are used to refer to this compound in literature and commercial contexts.
These include:

2-Hexanol butanoate[1][3]

Butanoic acid, 1-methylpentyl ester[1][4]

sec-Hexyl butyrate[1]

2-Hexyl butyrate[1]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1615894?utm_src=pdf-interest
https://www.benchchem.com/product/b1615894?utm_src=pdf-body
https://flavscents.com/library/material/26051ac9c76/a
https://www.evitachem.com/product/evt-428588
https://www.evitachem.com/product/evt-428588
https://www.benchchem.com/product/b1615894?utm_src=pdf-body
https://flavscents.com/library/material/26051ac9c76/a
https://webbook.nist.gov/cgi/formula?ID=R75482
https://flavscents.com/library/material/26051ac9c76/a
https://www.thegoodscentscompany.com/data/rw1582671.html
https://flavscents.com/library/material/26051ac9c76/a
https://flavscents.com/library/material/26051ac9c76/a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The relationship between the common name, IUPAC name, and other synonyms is illustrated

in the diagram below.

Diagram illustrating the nomenclature of 2-Hexanol butanoate.

Physicochemical Properties

A summary of the key quantitative data for hexan-2-yl butanoate is presented in the table

below. These properties are crucial for handling, storage, and application of the compound.

Property Value Source

Molecular Formula C10H2002 [11[3]

Molecular Weight 172.26 g/mol [2]
Colorless clear liquid

Appearance , [1]
(estimated)

Odor Fruity, banana, fleshy, ripe [1]

- , 194.0 to 195.0 °C at 760

Boiling Point [1]
mmHg

Flash Point 71.11 °C (160.00 °F) TCC [1]
0.413 mmHg at 25 °C

Vapor Pressure _ [1]
(estimated)

. 38.59 mg/L at 25 °C

Water Solubility . [1]
(estimated)
Soluble in alcohol and other

Solubility organic solvents like ether.[1] [1112]
[2]

CAS Number 6963-52-6 [1][2]

Experimental Protocol: Synthesis

Hexan-2-yl butanoate is typically synthesized through the Fischer esterification of 2-hexanol

with butanoic acid. The general methodology is outlined below.
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Objective: To synthesize hexan-2-yl butanoate via acid-catalyzed esterification.

Materials:

e 2-Hexanol (CeH140)

» Butanoic acid (C4HsOz2)

o Acid catalyst (e.g., concentrated sulfuric acid, H2SOa4)

e Anhydrous sodium sulfate (Na2S0a4) or magnesium sulfate (MgSQOa) for drying

e Sodium bicarbonate (NaHCO3) solution (5% w/v)

o Saturated sodium chloride (NaCl) solution (brine)

» Organic solvent for extraction (e.g., diethyl ether or dichloromethane)

Equipment:

¢ Round-bottom flask

o Reflux condenser

e Heating mantle with a stirrer

e Separatory funnel

« Distillation apparatus

o Standard laboratory glassware

Procedure:

e Reaction Setup: In a round-bottom flask, combine equimolar amounts of 2-hexanol and
butanoic acid.

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid to the mixture
while stirring.
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o Reflux: Attach a reflux condenser and heat the mixture to reflux using a heating mantle. The
reaction is typically refluxed for several hours to reach equilibrium. To drive the reaction
towards the product, a Dean-Stark apparatus can be used to remove the water byproduct as
it forms.

o Work-up:
o Cool the reaction mixture to room temperature.
o Transfer the mixture to a separatory funnel.

o Wash the organic layer sequentially with a 5% sodium bicarbonate solution to neutralize
the excess acid, followed by a wash with brine to reduce the solubility of the organic
product in the aqueous layer.

» Drying: Separate the organic layer and dry it over an anhydrous drying agent like sodium
sulfate.

« Purification: Filter to remove the drying agent. The crude ester can then be purified by
distillation to obtain the final product.

The workflow for the synthesis and purification of hexan-2-yl butanoate is depicted in the
following diagram.

Workflow for the synthesis of hexan-2-yl butanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1615894#2-hexanol-butanoate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.thegoodscentscompany.com/data/rw1582671.html
https://www.benchchem.com/product/b1615894#2-hexanol-butanoate-iupac-name-and-synonyms
https://www.benchchem.com/product/b1615894#2-hexanol-butanoate-iupac-name-and-synonyms
https://www.benchchem.com/product/b1615894#2-hexanol-butanoate-iupac-name-and-synonyms
https://www.benchchem.com/product/b1615894#2-hexanol-butanoate-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1615894?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1615894?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

